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Compound of Interest

Compound Name:
4-Tert-butyl-1-methyl-2-

nitrobenzene

Cat. No.: B183555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety precautions for 4-Tert-butyl-1-methyl-2-
nitrobenzene (CAS No. 62559-08-4). Due to the limited availability of specific toxicological

data for this compound, a cautious approach is mandated, treating it as a substance with

significant potential hazards based on its chemical class and available safety data sheets.

Section 1: Safety and Hazard Information
4-Tert-butyl-1-methyl-2-nitrobenzene is a substituted nitroaromatic compound. While specific

quantitative toxicity data are not readily available in public databases, the structural alerts and

information from Safety Data Sheets (SDS) indicate significant potential health hazards.

1.1 GHS Hazard Classification

Based on SDS from suppliers like Sigma-Aldrich, this compound, or closely related

nitroaromatic compounds, are classified with the following hazards:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Germ cell mutagenicity (Category 1B), H340: May cause genetic defects.[1]

Carcinogenicity (Category 1B), H350: May cause cancer.[1]
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Reproductive toxicity (Category 2), H361: Suspected of damaging fertility or the unborn child.

[1]

Hazardous to the aquatic environment, long-term hazard (Category 2), H411: Toxic to

aquatic life with long lasting effects.[1]

1.2 Physical and Chemical Properties

Property Value Reference

CAS Number 62559-08-4 [2]

Molecular Formula C₁₁H₁₅NO₂ [2]

Molecular Weight 193.24 g/mol [2]

Appearance Yellow Liquid or Solid [3]

Storage Temperature 2-8°C, Sealed in a dry place

1.3 Toxicological Data Summary

Quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median lethal

concentration) for 4-Tert-butyl-1-methyl-2-nitrobenzene are not available in the reviewed

literature and safety data sheets.[2] The toxicological properties have not been fully

investigated.[4] In the absence of specific data, it is prudent to handle this chemical with a high

degree of caution, assuming high toxicity. For context, related nitroaromatic compounds are

known to be toxic.

Section 2: Safe Handling and Storage Protocols
2.1 Engineering Controls

Ventilation: All handling of 4-Tert-butyl-1-methyl-2-nitrobenzene, including weighing and

transfers, must be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[2]

Isolation: If possible, designate a specific area or fume hood for work with this compound to

prevent cross-contamination.
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Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.

2.2 Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling this compound:

PPE Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[2] A face shield should be worn

in addition to goggles when there is a risk of

splashing.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) must be worn. Inspect gloves for

integrity before each use. Wear a chemically

resistant lab coat or apron. Long-sleeved

clothing is required.[2][3]

Respiratory Protection

If working outside a fume hood or if aerosol

generation is possible, a NIOSH-approved

respirator with an organic vapor cartridge is

required.

2.3 Handling Procedures

Training: All personnel must be fully trained on the hazards and safe handling procedures for

this compound before commencing any work.

Avoid Contact: Avoid all contact with skin and eyes. Do not inhale dust, vapors, or aerosols.

[2]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling, even if gloves were worn.[1]

Transport: When transporting the chemical, use secondary containment to mitigate spills.
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2.4 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials and sources of ignition.[2]

The storage area should be accessible only to authorized personnel.[1]

Section 3: Emergency and First Aid Procedures
Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration (do not use mouth-to-mouth). Seek

immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.[2]

Section 4: Spill and Waste Disposal Protocol
4.1 Spill Response

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.
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Contain: For small spills, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, vermiculite).

Collect: Carefully collect the absorbed material into a suitable, labeled, and sealed container

for disposal. Use non-sparking tools.[2]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

PPE: Full protective equipment, including respiratory protection, must be worn during spill

cleanup.

4.2 Waste Disposal

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

The material may be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2]

Do not allow the chemical to enter drains or sewer systems.[2]

Section 5: Representative Experimental Protocol -
Nitration of 4-tert-Butyltoluene
The following is a representative protocol for the synthesis of 4-Tert-butyl-1-methyl-2-
nitrobenzene, based on standard nitration procedures for substituted toluenes. This protocol

should be adapted and optimized under the strict supervision of an experienced chemist and

after a thorough risk assessment.

5.1 Materials and Reagents

4-tert-Butyltoluene

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (65-70%)
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Ice

Sodium Bicarbonate (NaHCO₃), saturated solution

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Dichloromethane or Diethyl Ether (for extraction)

5.2 Equipment

Three-neck round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Thermometer

Ice bath

Separatory funnel

Rotary evaporator

5.3 Procedure

Preparation of Nitrating Mixture: In a flask, carefully and slowly add a calculated amount of

concentrated sulfuric acid to an equal volume of concentrated nitric acid. This process is

highly exothermic and must be performed in an ice bath with constant stirring. The

temperature should be maintained below 10°C.

Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a

thermometer, and a dropping funnel, add 4-tert-butyltoluene.

Cooling: Cool the flask containing the 4-tert-butyltoluene in an ice-salt bath to between 0°C

and 5°C.
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Addition of Nitrating Mixture: Slowly add the pre-cooled nitrating mixture dropwise from the

dropping funnel to the stirred 4-tert-butyltoluene. The rate of addition should be controlled to

maintain the reaction temperature below 10°C.

Reaction: After the addition is complete, continue to stir the mixture at 0-5°C for 1-2 hours.

The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, very slowly and carefully pour the reaction

mixture over a large amount of crushed ice with vigorous stirring.

Extraction: Transfer the mixture to a separatory funnel. Extract the product with a suitable

organic solvent like dichloromethane or diethyl ether (3 x 50 mL).

Washing: Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution (to neutralize any remaining acid), and finally with brine.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a

rotary evaporator.

Purification: The resulting crude product, a mixture of isomers, can be purified by column

chromatography or fractional distillation under reduced pressure to isolate the desired 4-Tert-
butyl-1-methyl-2-nitrobenzene isomer.

Section 6: Visualized Workflows and Pathways
6.1 Safe Handling Workflow

The following diagram outlines the critical steps for safely handling 4-Tert-butyl-1-methyl-2-
nitrobenzene from receipt to disposal.
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Start: Receive Chemical

1. Log & Inspect
Verify container integrity. Log into inventory.

End: Final Disposal

2. Secure Storage
Store in cool, dry, ventilated, authorized area.

3. Preparation for Use
Conduct risk assessment. Don PPE.

4. Chemical Handling
Work in fume hood. Use secondary containment.

5. Experimental Use
Follow approved protocol. Monitor for spills.

6. Decontamination
Clean workspace and equipment.

Spill Occurs

7. Waste Collection
Segregate hazardous waste in labeled containers.

Spill Response Protocol
Evacuate, Ventilate, Contain, Clean.

Activate

Dispose of spill material

Click to download full resolution via product page

A workflow for the safe handling of 4-Tert-butyl-1-methyl-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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